![molecular formula C16H12FN3O2 B5626054 N-(3-fluorophenyl)-2-(1-oxo-2(1H)-phthalazinyl)acetamide](/img/structure/B5626054.png)
N-(3-fluorophenyl)-2-(1-oxo-2(1H)-phthalazinyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of similar compounds often involves the use of primary compounds like 3-fluoro-4-cyanophenol and subsequent reactions to form substituted phenyl acetamides (Yang Man-li, 2008). Another method involves the reaction of phthalazine with bis(4-fluorophenyl)sulfone (M. Paventi, K. Chan, A. S. Hay, 1996).
Molecular Structure Analysis
Structural analysis typically employs techniques like NMR, IR, and UV spectroscopy. For instance, the structure of polymers derived from phthalazine and bis(4-fluorophenyl)sulfone was elucidated using these methods (M. Paventi, K. Chan, A. S. Hay, 1996).
Chemical Reactions and Properties
Compounds like N-(3-fluorophenyl)-2-(1-oxo-2(1H)-phthalazinyl)acetamide likely undergo various chemical reactions, leading to the formation of different derivatives. For example, derivatives of N-(3-chloro-4-flurophenyl)acetamide have been synthesized, indicating a range of possible chemical transformations (K. Sunder, Jayapal Maleraju, 2013).
Physical Properties Analysis
The physical properties of such compounds, including melting points, solubility, and crystalline structure, can be determined through techniques like X-ray crystallography. For example, the crystal structure of similar compounds has been analyzed to understand their physical properties (Xiangjun Qian et al., 2012).
Chemical Properties Analysis
The chemical properties, like reactivity and stability, can be inferred from related compounds. For instance, the reactivity of acetamide derivatives in various chemical environments provides insights into their chemical behavior (Mohamed Ghazzali et al., 2012).
properties
IUPAC Name |
N-(3-fluorophenyl)-2-(1-oxophthalazin-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12FN3O2/c17-12-5-3-6-13(8-12)19-15(21)10-20-16(22)14-7-2-1-4-11(14)9-18-20/h1-9H,10H2,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CTHPTCKCRSHBIM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=NN(C2=O)CC(=O)NC3=CC(=CC=C3)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12FN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.